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Compound of Interest

Compound Name: 3-Phenylphthalide

Cat. No.: B1295097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-phenylphthalide (CAS RN: 5398-11-8), a significant lactone in organic

synthesis and a precursor for various pharmacologically active compounds.[1] This document

is intended to be a valuable resource for professionals in research and drug development,

offering detailed data, experimental methodologies, and visual representations of key

processes.

Chemical Identity and Structure
3-Phenylphthalide, with the IUPAC name 3-phenyl-1(3H)-isobenzofuranone, is a white to off-

white crystalline solid.[2][3][4] It is a racemic compound in conventional syntheses, existing as

a mixture of two enantiomers.[1]

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

IUPAC Name 3-phenyl-3H-2-benzofuran-1-one[5]

CAS Number 5398-11-8[5]

Molecular Formula C₁₄H₁₀O₂[5]

Molecular Weight 210.23 g/mol [5]

Canonical SMILES
C1=CC=C(C=C1)C2C3=CC=CC=C3C(=O)O2[5

]

InChI Key SQFMIHCARVMICF-UHFFFAOYSA-N[5]

Physicochemical Properties
The physicochemical properties of 3-phenylphthalide are crucial for understanding its

behavior in various chemical and biological systems, influencing its reactivity, solubility, and

potential as a drug candidate.

Table 2: Key Physicochemical Data
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Property Value Source

Melting Point 115-119 °C[1][3] Experimental

Boiling Point 368.9 °C at 760 mmHg[6][7] Experimental

Solubility

Practically insoluble in water;

soluble in many organic

solvents such as

tetrahydrofuran, toluene, 1,4-

dioxane, and 1,2-

dichloroethane.[1][2]

Experimental

logP (Octanol-Water Partition

Coefficient)
2.6 Computed[5]

pKa Not experimentally determined. -

Density 1.234 g/cm³[6][7] -

Refractive Index 1.622[6][7] -

Experimental Protocols
Detailed and reproducible experimental protocols are fundamental to obtaining reliable

physicochemical data. The following sections outline standard methodologies for determining

the key properties of 3-phenylphthalide.

The melting point of a solid is a key indicator of its purity.[8]

Principle: A small, finely powdered sample of the solid is heated in a capillary tube at a

controlled rate. The temperature range over which the solid melts is observed and recorded as

the melting point.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)[8][10]
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Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 3-phenylphthalide sample is completely dry and in a fine

powder form.[9][10] Introduce a small amount of the powdered sample into the open end of a

capillary tube.[10]

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the sample into the bottom.[10] The packed sample height should be 2-3 mm.[10]

Measurement:

Place the capillary tube into the heating block of the melting point apparatus.[10]

If the approximate melting point is known, heat rapidly to about 15-20°C below the

expected melting point.[10]

Then, decrease the heating rate to 1-2°C per minute to allow for accurate observation.

Record the temperature at which the first droplet of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the end of

melting). This range is the melting point.

Logical Workflow for Melting Point Determination
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Prepare Dry, Powdered Sample Load Sample into Capillary Tube (2-3 mm height) Place Capillary in Melting Point Apparatus Rapid Heating to ~15°C below Expected M.P. Slow Heating (1-2°C/min) Observe and Record Melting Range

First Liquid Droplet
Start

Completely Liquid
End

Preparation

Equilibration

Phase Separation

Analysis

Add Excess 3-Phenylphthalide to Solvent

Agitate at Constant Temperature (24-72h)

Centrifuge to Pellet Undissolved Solid

Filter Supernatant (0.22 µm filter)

Prepare Dilutions of Saturated Solution

Quantify Concentration (e.g., HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Phenylphthalid – Wikipedia [de.wikipedia.org]

2. 3-PHENYLPHTHALIDE | 5398-11-8 [chemicalbook.com]

3. 3-Phenylphthalide | 5398-11-8 | TCI AMERICA [tcichemicals.com]

4. Page loading... [wap.guidechem.com]

5. 3-Phenylphthalide | C14H10O2 | CID 95365 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. echemi.com [echemi.com]

7. echemi.com [echemi.com]

8. SSERC | Melting point determination [sserc.org.uk]

9. westlab.com [westlab.com]

10. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physicochemical
Properties of 3-Phenylphthalide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295097#physicochemical-properties-of-3-
phenylphthalide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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